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Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantitative analysis of N-Butyrylglycine in human
plasma. N-Butyrylglycine is an acylglycine that serves as a biomarker for certain inborn errors
of metabolism, particularly those related to fatty acid oxidation.[1] The method utilizes a simple
protein precipitation step for sample preparation, followed by rapid chromatographic separation
and detection using multiple reaction monitoring (MRM). A stable isotope-labeled internal
standard, n-Octanoylglycine-2,2-d2, is employed to ensure accuracy and precision.[1] This
method is suitable for clinical research and drug development applications requiring the precise
measurement of N-Butyrylglycine.

Introduction

N-acylglycines are metabolites formed through the conjugation of acyl-CoA esters with glycine.
[1] Under normal physiological conditions, they are present at low concentrations. However, in
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individuals with certain metabolic disorders, such as fatty acid oxidation defects, the levels of
specific N-acylglycines, including N-Butyrylglycine, can be significantly elevated.[1] Therefore,
the accurate quantification of N-Butyrylglycine in biological matrices like plasma is crucial for
the study and monitoring of these conditions. LC-MS/MS has become the preferred analytical
technique for this purpose due to its high sensitivity, specificity, and throughput.[1]

Experimental Protocols
Materials and Reagents

o N-Butyrylglycine analytical standard (=97.0% purity)
e n-Octanoylglycine-2,2-d2 (Internal Standard, ISTD)
o LC-MS grade acetonitrile

e LC-MS grade methanol

e LC-MS grade water

e Formic acid (LC-MS grade)

Human plasma (for matrix-matched calibrators and quality controls)

Sample Preparation

e Thaw human plasma samples on ice.
e Vortex the samples for 10 seconds.
¢ In a clean microcentrifuge tube, add 50 pL of plasma.

e Add 200 pL of ice-cold acetonitrile containing the internal standard (n-Octanoylglycine-2,2-
d2).

» Vortex vigorously for 30 seconds to precipitate proteins.

o Centrifuge at 14,000 x g for 10 minutes at 4°C.
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o Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.[1]

LC-MS/MS Instrumentation and Conditions
Liquid Chromatography:

e System: Waters ACQUITY UPLC or equivalent

e Column: Zorbax XDB C18 (4.6 x 75 mm, 3.5 ym) or equivalent
» Mobile Phase A: Water with 0.1% Formic Acid

» Mobile Phase B: Acetonitrile with 0.1% Formic Acid

e Flow Rate: 0.5 mL/min

e Column Temperature: 40°C

e Injection Volume: 10 pL

Mass Spectrometry:

System: Sciex 6500 QTRAP or equivalent triple quadrupole mass spectrometer

« lonization Mode: Electrospray lonization (ESI), Positive

e lon Source Temperature: 550°C

e lonSpray Voltage: 5500 V

e Curtain Gas: 35 psi

e Collision Gas: Medium

e GS1 and GS2: 50 psi

o Detection Mode: Multiple Reaction Monitoring (MRM)

LC Gradient Program:
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Time (min) % Mobile Phase A % Mobile Phase B
0.0 95 5

1.0 95 5

5.0 20 80

6.0 5 95

7.0 5 95

7.1 95 5

9.0 95 5

Data Analysis

Data acquisition and processing were performed using the instrument's respective software
(e.g., Analyst). Quantification was based on the peak area ratio of the analyte to the internal
standard. Calibration curves were constructed by plotting the peak area ratios against the
concentration of the standards using a linear regression with 1/x weighting.

Data Presentation

The LC-MS/MS method was validated for linearity, precision, accuracy, recovery, and matrix
effect. The calibration curve for N-Butyrylglycine demonstrated excellent linearity over a
concentration range of 0.1 to 100 pM, with a correlation coefficient (r?) > 0.99.[1] The lower limit
of quantification (LLOQ) was determined to be 0.1 puM.[1]

Table 1: MRM Transitions for N-Butyrylglycine and Internal Standard

Collision Energy

Analyte Precursor lon (m/z)  Product lon (m/z) (eV)
e
N-Butyrylglycine 146.1 76.1 15
n-Octanoylglycine-2,2-
vy 204.2 76.1 20

d2 (ISTD)
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Table 2: Precision and Accuracy for N-Butyrylglycine Quantification

Note: The following data is representative for short-chain acylglycines and is intended to
demonstrate typical method performance.

. . Intra-day Inter-day

Quality Concentration . L Accuracy
Precision Precision

Control Level (M) (RE%)
(CV%) (n=6) (CV%) (n=18)

Low (LQC) 0.3 < 14% <14% +10%

Medium (MQC) 15 < 14% <14% +10%

High (HQC) 80 < 14% <14% +10%

Table 3: Recovery and Matrix Effect for N-Butyrylglycine Quantification

Note: The following data is representative for short-chain acylglycines and is intended to
demonstrate typical method performance.

Quality Control

L | Concentration (uM) Recovery (%) Matrix Effect (%)
eve

Low (LQC) 0.3 > 80% < 15%

High (HQC) 80 > 80% < 15%
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Caption: Experimental workflow for N-Butyrylglycine quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Quantification of N-Butyrylglycine in
Human Plasma using LC-MS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540844/docs#application-note-quantification-of-n-
butyrylglycine-in-human-plasma-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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